Cas no 383147-99-7 (2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione)

• Product Name: 2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione
• CAS No: 383147-99-7
• MDL: MFCD03012039
• CID: 4650440
• Update Time: 2025-05-19

2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• 2-(2-[(5-ACETYL-4-METHYL-2-PYRIMIDINYL)SULFANYL]ETHYL)-1H-ISOINDOLE-1,3(2H)-DIONE
• 2-{2-[(5-acetyl-4-methylpyrimidin-2-yl)sulfanyl]ethyl}-2,3-dihydro-1H-isoindole-1,3-dione
• 2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione

• MDL： MFCD03012039

Additional information on 2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione

Introduction to 2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione (CAS No. 383147-99-7)

2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its Chemical Abstracts Service (CAS) number 383147-99-7, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate scaffold of this molecule, featuring a combination of isoindole, pyrimidine, and sulfanylethyl functional groups, positions it as a versatile candidate for further exploration in drug discovery and medicinal chemistry.

The molecular structure of 2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione incorporates several key pharmacophoric elements that are known to interact with biological targets. The 5-acetyl-4-methyl-2-pyrimidinyl moiety is particularly noteworthy, as pyrimidine derivatives are widely recognized for their role in various therapeutic applications, including antiviral, anticancer, and anti-inflammatory agents. The presence of an acetyl group at the 5-position enhances the electrophilicity of the pyrimidine ring, facilitating further functionalization and interaction with biological receptors.

Additionally, the sulfanylethyl side chain introduces a polar and hydrophilic region to the molecule, which can influence its solubility and binding affinity. This feature is particularly relevant in drug design, where optimizing solubility is crucial for achieving effective pharmacokinetic profiles. The isoindole core provides a rigid aromatic framework that can stabilize the overall conformation of the molecule, potentially enhancing its stability in biological environments.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such complex molecules with high precision. Studies using molecular dynamics simulations have suggested that 2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione may interact with target proteins through multiple hydrogen bonding interactions and hydrophobic contacts. These interactions are critical for determining the compound's efficacy and selectivity in biological systems.

In the context of drug discovery, the synthesis of derivatives of 2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione has been explored as a means to modulate its biological activity. For instance, modifications to the sulfanylethyl group have been shown to alter the compound's metabolic stability and binding affinity. Similarly, variations in the acetyl-substituted pyrimidine ring have led to the identification of novel analogs with enhanced potency against specific biological targets.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Preliminary in vitro studies have highlighted its inhibitory activity against certain enzymes implicated in inflammatory pathways. The pyrimidine moiety's ability to mimic natural nucleobases suggests potential applications in antiviral therapies, where such molecules can interfere with viral replication by competing with natural nucleosides.

Furthermore, the structural features of 2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione make it an attractive scaffold for developing kinase inhibitors. Kinases are enzymes that play a central role in cellular signaling pathways and are frequently targeted in anticancer therapies. By designing derivatives that optimize interactions with specific kinase domains, researchers aim to develop more effective treatments for various malignancies.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriately substituted precursors followed by functional group transformations such as acetylation and sulfanylation. Advances in synthetic methodologies have enabled more efficient routes to complex heterocyclic systems like this one, reducing both cost and environmental impact.

As research continues to uncover new biological targets and mechanisms, compounds like 383147-99-7 will remain at the forefront of pharmaceutical innovation. Their unique structural features offer opportunities for designing molecules with tailored properties that address unmet medical needs. Collaborative efforts between synthetic chemists and biologists are essential for translating these findings into tangible therapeutic benefits.

The future direction of research on 2-{2-(5-Acetyl-4-methyl-2-pyrimidinyl)sulfanylethyl}-1H-isoindole-1,3(2H)-dione may include exploring its potential as a lead compound for drug development or as an intermediate in synthesizing more complex molecules. High-throughput screening campaigns could identify new biological activities associated with this scaffold, while structure-based drug design approaches could guide rational modifications aimed at improving pharmacological properties.

In conclusion,383147-99-7 represents a fascinating example of how intricate molecular structures can be leveraged to develop novel therapeutic agents. Its combination of pharmacophoric elements positions it as a valuable tool for both academic research and industrial drug discovery efforts. As our understanding of biological systems continues to evolve，this compound，along with its derivatives，will undoubtedly contribute significantly to advancements in medicine.